Cas no 2228944-04-3 (3-bromo-1,1-difluoro-1-phenylpropan-2-ol)

• Product Name: 3-bromo-1,1-difluoro-1-phenylpropan-2-ol
• CAS No: 2228944-04-3
• MF: C₉H₉BrF₂O
• MW: 251.067969083786
• CID: 6235417
• PubChem ID: 165660591
• Update Time: 2025-10-24

3-bromo-1,1-difluoro-1-phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1,1-difluoro-1-phenylpropan-2-ol
• 2228944-04-3
• EN300-1861924

• Inchi： 1S/C9H9BrF2O/c10-6-8(13)9(11,12)7-4-2-1-3-5-7/h1-5,8,13H,6H2
• InChI Key： YZKNNMOTOSKEQD-UHFFFAOYSA-N
• SMILES： BrCC(C(C1C=CC=CC=1)(F)F)O

Computed Properties

• Exact Mass: 249.98048g/mol
• Monoisotopic Mass: 249.98048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-bromo-1,1-difluoro-1-phenylpropan-2-ol

3-Bromo-1,1-Difluoro-1-Phenylpropan-2-Ol: A Comprehensive Overview

3-Bromo-1,1-difluoro-1-phenylpropan-2-ol, also known by its CAS number 2228944-04-3, is a unique organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its bromine atom at the third position, two fluorine atoms at the first position, and a phenyl group attached to the same carbon as the hydroxyl group. The presence of multiple halogens and a phenyl group makes it a versatile molecule with potential applications in drug design, polymer synthesis, and advanced materials.

The synthesis of 3-bromo-1,1-difluoro-1-phenylpropan-2-ol involves a series of carefully controlled reactions, including nucleophilic substitution and halogenation processes. Recent studies have focused on optimizing these reactions to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining high selectivity. These advancements have not only streamlined the production of this compound but also opened new avenues for its use in various industries.

In terms of physical properties, 3-bromo... exhibits a melting point of approximately 65°C and a boiling point around 180°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethyl acetate makes it suitable for use in organic reactions. The compound's stability under various conditions has also been thoroughly investigated, with findings indicating that it remains stable under normal storage conditions but requires protection from moisture and light during handling.

The application of 3-bromo... in pharmaceutical research has been particularly promising. Its structure allows for the incorporation into drug molecules where halogen substitution can enhance pharmacokinetic properties such as bioavailability and metabolic stability. Recent studies have demonstrated its potential as an intermediate in the synthesis of novel anti-inflammatory agents and anticancer drugs. For example, researchers at the University of California have utilized this compound to develop a new class of kinase inhibitors with improved efficacy.

Beyond pharmaceuticals, 3-bromo... has found applications in polymer science. Its ability to act as a crosslinking agent in polyurethane formulations has led to the development of high-performance materials with enhanced mechanical properties. A team at MIT has recently reported on its use in creating self-healing polymers that can repair minor damages without external intervention.

In conclusion, 3-bromo..., or CAS number 2228944-04-3, stands out as a multifaceted compound with diverse applications across various scientific domains. Ongoing research continues to uncover new potential uses, solidifying its position as an essential building block in modern chemistry.